Cas no 2680863-92-5 (tert-butyl N-(3-{(tert-butoxy)carbonylamino}propoxy)-N-methylcarbamate)

• Product Name: tert-butyl N-(3-{(tert-butoxy)carbonylamino}propoxy)-N-methylcarbamate
• CAS No: 2680863-92-5
• MF: C₁₄H₂₈N₂O₅
• MW: 304.382524490356
• CID: 5635923
• PubChem ID: 165929804
• Update Time: 2025-05-21

tert-butyl N-(3-{(tert-butoxy)carbonylamino}propoxy)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-{[(tert-butoxy)carbonyl]amino}propoxy)-N-methylcarbamate
• EN300-28291148
• 2680863-92-5
• tert-butyl N-(3-{(tert-butoxy)carbonylamino}propoxy)-N-methylcarbamate

• Inchi： 1S/C14H28N2O5/c1-13(2,3)20-11(17)15-9-8-10-19-16(7)12(18)21-14(4,5)6/h8-10H2,1-7H3,(H,15,17)
• InChI Key： OOWHBVATVOBAFK-UHFFFAOYSA-N
• SMILES： O(C(NCCCON(C)C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.19982200g/mol
• Monoisotopic Mass: 304.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.1Ų

Additional information on tert-butyl N-(3-{(tert-butoxy)carbonylamino}propoxy)-N-methylcarbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-(3-{(tert-butoxy)carbonylamino}propoxy)-N-methylcarbamate (CAS: 2680863-92-5)

The compound tert-butyl N-(3-{(tert-butoxy)carbonylamino}propoxy)-N-methylcarbamate (CAS: 2680863-92-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique tert-butoxycarbonyl (Boc) and carbamate functional groups, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the areas of protease inhibition and targeted drug delivery systems.

One of the most notable applications of this compound is its use as a protecting group in peptide synthesis. The Boc group is widely employed to protect amino functionalities during solid-phase peptide synthesis (SPPS), ensuring selective reactivity and minimizing side reactions. Recent research has demonstrated that the tert-butyl N-(3-{(tert-butoxy)carbonylamino}propoxy)-N-methylcarbamate derivative offers enhanced stability and solubility compared to traditional Boc-protected intermediates, making it particularly valuable for the synthesis of large and complex peptides.

In addition to its role in peptide synthesis, this compound has been investigated for its potential in prodrug design. A 2023 study published in the Journal of Medicinal Chemistry explored its utility as a prodrug linker for the targeted release of anticancer agents. The researchers found that the carbamate linkage in tert-butyl N-(3-{(tert-butoxy)carbonylamino}propoxy)-N-methylcarbamate could be selectively cleaved by tumor-associated enzymes, enabling site-specific drug activation and reducing systemic toxicity. This finding opens new avenues for the development of precision medicine approaches in oncology.

Another emerging application of this compound is in the field of chemical biology, where it has been used as a tool for studying enzyme mechanisms. A recent study in ACS Chemical Biology utilized tert-butyl N-(3-{(tert-butoxy)carbonylamino}propoxy)-N-methylcarbamate as a substrate analog to investigate the catalytic mechanisms of serine hydrolases. The study provided insights into the enzyme's active site dynamics and substrate specificity, contributing to the rational design of more effective enzyme inhibitors.

From a synthetic chemistry perspective, advancements have been made in the efficient preparation of tert-butyl N-(3-{(tert-butoxy)carbonylamino}propoxy)-N-methylcarbamate. A 2022 publication in Organic Letters described a novel one-pot synthesis route that significantly improves yield and reduces purification steps. This methodological innovation is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking forward, the unique chemical properties of tert-butyl N-(3-{(tert-butoxy)carbonylamino}propoxy)-N-methylcarbamate position it as a promising candidate for various biomedical applications. Ongoing research is exploring its potential in antibody-drug conjugates (ADCs) and as a building block for the development of new antimicrobial agents. As the understanding of its reactivity and biological interactions deepens, this compound is likely to play an increasingly important role in drug discovery and development pipelines.